![molecular formula C19H21NO4S B2601936 N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-7-methoxybenzofuran-2-carboxamide CAS No. 2034507-61-2](/img/structure/B2601936.png)
N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-7-methoxybenzofuran-2-carboxamide
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Description
N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-7-methoxybenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H21NO4S and its molecular weight is 359.44. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Research has shown a broad interest in the synthesis and characterization of benzofuran and thiophene derivatives. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities, hinting at the chemical versatility and therapeutic potential of such compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, compounds with benzofuran and thiophene moieties have been explored for their ability to inhibit cell adhesion, suggesting potential applications in anti-inflammatory therapies (Boschelli, Kramer, Khatana, Sorenson, Connor, Ferin, Wright, Lesch, Imre, & Okonkwo, 1995).
Biological Activities
The exploration of biological activities of benzofuran and thiophene derivatives is a key area of interest. For example, 5-aroylindoles acting as selective histone deacetylase 6 inhibitors have shown promise in ameliorating Alzheimer's disease phenotypes, demonstrating the potential of these compounds in neurodegenerative disease research (Lee, Fan, Huang, Chao, Hsu, Lin, Yeh, Lai, Li, Huang, Yang, & Liou, 2018). This indicates that derivatives of benzofuran and thiophene may have significant applications in the development of novel therapeutics.
Antimicrobial and Antifungal Activities
Another area of application for benzofuran and thiophene derivatives is in the development of antimicrobial and antifungal agents. For instance, the synthesis and antimicrobial evaluation of thiophene derivatives as acetylcholinesterase inhibitors have demonstrated potential for the treatment of Alzheimer's disease, alongside antimicrobial properties (Ismail, Kamel, Mohamed, Faggal, & Galal, 2012). These findings suggest the versatility of benzofuran and thiophene compounds in addressing both neurological conditions and microbial infections.
Properties
IUPAC Name |
N-(5-hydroxy-3-thiophen-2-ylpentyl)-7-methoxy-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4S/c1-23-15-5-2-4-14-12-16(24-18(14)15)19(22)20-9-7-13(8-10-21)17-6-3-11-25-17/h2-6,11-13,21H,7-10H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCGUVBDDLRPETD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCCC(CCO)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.